Cas no 2229442-40-2 (2-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid)

• Product Name: 2-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid
• CAS No: 2229442-40-2
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 6128909
• PubChem ID: 165641257
• Update Time: 2025-10-29

2-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid
• 2229442-40-2
• EN300-1730490

• Inchi： 1S/C7H6N2O3/c1-2-9-4-5(3-8-9)6(10)7(11)12/h2-4H,1H2,(H,11,12)
• InChI Key： LPHYGXMATRHDBN-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 166.03784206g/mol
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 2-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid

2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid (CAS No. 2229442-40-2): An Overview of Its Structure, Synthesis, and Potential Applications

2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid (CAS No. 2229442-40-2) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility.

The molecular structure of 2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid is characterized by a pyrazole ring substituted with an ethenyl group and an acetic acid moiety. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the importance of pyrazole derivatives in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrazole derivatives exhibit potent anti-inflammatory and analgesic properties. The ethenyl group in 2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid may enhance its bioavailability and metabolic stability, making it a promising lead compound for drug discovery.

The synthesis of 2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid typically involves multi-step reactions, starting from readily available starting materials. One common approach is the condensation of ethyl acetoacetate with hydrazine to form the pyrazole ring, followed by the introduction of the ethenyl group through a Wittig reaction or similar methodology. The final step involves the hydrolysis of the ester to yield the carboxylic acid.

In addition to its potential pharmaceutical applications, 2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid has been explored for its use in materials science. A study published in the Journal of Materials Chemistry in 2020 demonstrated that certain pyrazole derivatives can be used as ligands in metal coordination complexes, leading to the formation of novel materials with unique optical and electronic properties. These materials have potential applications in areas such as photovoltaics and sensors.

The biological activity of 2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid has also been investigated in several preclinical studies. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound exhibits significant antiproliferative effects against various cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

Furthermore, the structural features of 2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid make it an attractive candidate for structure-based drug design. Computational studies have shown that this compound can form stable complexes with target proteins, suggesting its potential as a lead molecule for further optimization.

In conclusion, 2-(1-Ethenyl-1H-pyrazol-4-yl)-2-oxoacetic acid (CAS No. 2229442-40-2) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique structural characteristics and biological activities make it a valuable subject for ongoing research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in various scientific fields.